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4-Phenyl-2-butanone 4-Phenyl-2-butanone 4-Phenylbutan-2-one, also known as NACHAL1 or benzyl acetone, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Phenylbutan-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name: Vulcanchem
CAS No.: 2550-26-7
VCID: VC0032356
InChI: InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
SMILES: CC(=O)CCC1=CC=CC=C1
Molecular Formula: C10H12O
Molecular Weight: 148.2 g/mol

4-Phenyl-2-butanone

CAS No.: 2550-26-7

Reference Standards

VCID: VC0032356

Molecular Formula: C10H12O

Molecular Weight: 148.2 g/mol

4-Phenyl-2-butanone - 2550-26-7

CAS No. 2550-26-7
Product Name 4-Phenyl-2-butanone
Molecular Formula C10H12O
Molecular Weight 148.2 g/mol
IUPAC Name 4-phenylbutan-2-one
Standard InChI InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
Standard InChIKey AKGGYBADQZYZPD-UHFFFAOYSA-N
SMILES CC(=O)CCC1=CC=CC=C1
Canonical SMILES CC(=O)CCC1=CC=CC=C1
Boiling Point 233.5 °C
Melting Point -13.0 °C
Physical Description Liquid
Description 4-Phenylbutan-2-one, also known as NACHAL1 or benzyl acetone, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Phenylbutan-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
Synonyms 1-Phenyl-3-butanone; 2-Phenylethyl Methyl Ketone; 4-Phenyl-2-butanone; Benzylacetone; Methyl 2-Phenylethyl Ketone; Methyl Phenethyl Ketone; NSC 44829; NSC 813; Phenethyl Methyl Ketone
PubChem Compound 17355
Last Modified Nov 11 2021
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